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Cat. No.: B1225354

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the potential application of 3M™ Novec™

7500 Engineered Fluid as a solvent in cyclic voltammetry (CV) experiments. While direct,

published applications of Novec™ 7500 in this specific electrochemical technique are not

widely documented, its unique physical and chemical properties suggest its utility in specialized

electrochemical studies. This note offers a detailed, hypothetical protocol based on its known

characteristics and the principles of non-aqueous electrochemistry.

Important Notice: 3M has announced the discontinuation of Novec™ 7500 production, effective

January 15, 2025. A chemically identical, miscible replacement, TMC-7500, is available.[1][2]
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Novec™ 7500 is a non-flammable, thermally and chemically stable hydrofluoroether.[3] Its key

attributes, including a wide liquid range, excellent dielectric properties, and low toxicity, make it

an intriguing candidate for a non-aqueous solvent in electrochemistry.[4][5][6][7] These

characteristics could be particularly beneficial when studying highly reactive analytes or when a

large electrochemical window, free from solvent breakdown, is required.

Key Properties of Novec™ 7500
A thorough understanding of the physicochemical properties of Novec™ 7500 is essential for

designing and interpreting cyclic voltammetry experiments.

Property Value

Chemical Formula C₈F₁₅H₅O

Molecular Weight 414.11 g/mol [5]

Boiling Point 128 °C[4][7][8]

Pour Point -100 °C[5][7][8]

Density 1.614 g/cm³[7][8]

Dielectric Strength >25 kV[4][7][8]

Global Warming Potential (100-yr ITH) 100[4][7][8]

Ozone Depletion Potential 0[4]

Detailed Experimental Protocol for Cyclic
Voltammetry using Novec™ 7500
This section outlines a comprehensive, albeit theoretical, protocol for conducting a cyclic

voltammetry experiment with Novec™ 7500 as the solvent.

1. Materials and Equipment

Solvent: High-purity Novec™ 7500 (or TMC-7500).
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Supporting Electrolyte: A salt that is soluble in Novec™ 7500 and provides sufficient

conductivity. Tetrabutylammonium hexafluorophosphate (TBAPF₆) or similar

tetraalkylammonium salts are recommended for their solubility in non-polar aprotic solvents.

A typical concentration is 0.1 M.[9]

Analyte: The compound of interest, at a concentration typically between 0.001 M and 0.005

M.[9]

Working Electrode: Glassy carbon, platinum, or gold are suitable choices depending on the

analyte and the desired potential window.[10]

Reference Electrode: A non-aqueous reference electrode, such as a silver/silver ion (Ag/Ag⁺)

electrode, is crucial for stable potential measurements.[10]

Counter Electrode: A platinum wire or gauze with a surface area larger than the working

electrode.

Electrochemical Cell: A three-electrode glass cell.

Potentiostat: An electrochemical workstation capable of performing cyclic voltammetry.

Inert Gas: High-purity argon or nitrogen for deoxygenating the solution.

2. Experimental Procedure

Electrode Preparation:

Polish the working electrode to a mirror finish using successively finer grades of alumina

or diamond paste.

Rinse the electrode thoroughly with a suitable solvent (e.g., acetone or isopropanol) and

dry it completely.

Solution Preparation:

In an inert atmosphere (e.g., a glovebox), dissolve the supporting electrolyte in Novec™

7500 to a final concentration of 0.1 M.
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Prepare a stock solution of the analyte in the Novec™ 7500/electrolyte solution.

Cell Assembly:

Place the polished working electrode, the reference electrode, and the counter electrode

in the electrochemical cell.

Add the Novec™ 7500/electrolyte solution to the cell.

Spike the solution with the analyte stock solution to achieve the desired final

concentration.

Deoxygenation:

Purge the solution with a gentle stream of inert gas for 15-20 minutes to remove dissolved

oxygen.

Maintain an inert gas blanket over the solution throughout the experiment.

Cyclic Voltammetry Measurement:

Connect the electrodes to the potentiostat.

Set the experimental parameters:

Initial and Final Potential: Define the starting and ending potentials of the sweep.

Vertex Potentials: Set the upper and lower limits of the potential scan.

Scan Rate: Begin with a typical scan rate (e.g., 100 mV/s) and vary it in subsequent

experiments to investigate the kinetics of the redox process.

Initiate the potential sweep and record the resulting current.

Perform multiple cycles to check for electrode fouling or analyte degradation.

3. Data Analysis
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The resulting cyclic voltammogram will plot the current response as a function of the applied

potential. From this plot, key electrochemical parameters can be determined, including:

Anodic and cathodic peak potentials (Epa and Epc)

Anodic and cathodic peak currents (ipa and ipc)

The formal reduction potential (E°’)

Information on the reversibility of the redox process

Visual Diagrams
The following diagrams illustrate the experimental workflow and the logical relationships of the

key parameters in a cyclic voltammetry experiment.
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Preparation Phase
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Controllable Inputs

System Properties

Measured Outputs

Scan Rate

Peak Current

proportional to v^1/2

Peak Separation (ΔEp)

increases with

Analyte Concentration

proportional to

Novec 7500
(Viscosity, Dielectric Constant)

Diffusion Coefficient

Electron Transfer Rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tmcindustries.com [tmcindustries.com]

2. tmcindustries.com [tmcindustries.com]

3. chemsolutions.it [chemsolutions.it]

4. 3mindia.in [3mindia.in]

5. chemblogger.com [chemblogger.com]

6. multimedia.3m.com [multimedia.3m.com]

7. 3mcanada.ca [3mcanada.ca]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1225354/docs?utm_src=pdf-body-img#application-of-novec-7500-in-cyclic-voltammetry-a-detailed-application-note-and-protocol
https://www.benchchem.com/product/b1225354?utm_src=pdf-custom-synthesis#bc-rfq
https://tmcindustries.com/products/3m-novec-7500
https://tmcindustries.com/products/tmc-7500
https://www.chemsolutions.it/en/product/3m-novec-7500/
https://www.3mindia.in/3M/en_IN/p/d/b40045191/
https://www.chemblogger.com/3m-novec-7500-engineered-fluid.html
https://multimedia.3m.com/mws/media/65496O/3m-novec-7500-engineered-fluid.pdf
https://www.3mcanada.ca/3M/en_CA/p/d/b40045191/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225354?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. 3m.com [3m.com]

9. kubiak.ucsd.edu [kubiak.ucsd.edu]

10. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application of Novec™ 7500 in Cyclic Voltammetry: A
Detailed Application Note and Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225354/docs#application-of-novec-7500-in-cyclic-
voltammetry-a-detailed-application-note-and-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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